Cas no 14309-15-0 (Benzene, [(3-methyl-2-butenyl)oxy]-)

Benzene, [(3-methyl-2-butenyl)oxy]- structure
14309-15-0 structure
Product name:Benzene, [(3-methyl-2-butenyl)oxy]-
CAS No:14309-15-0
MF:C11H14O
MW:162.228263378143
CID:1313003
PubChem ID:564931

Benzene, [(3-methyl-2-butenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(3-methyl-2-butenyl)oxy]-
    • 3-Methyl-2-butenylphenyl ether
    • 3-methylbut-2-enoxybenzene
    • Prenyl phenyl ether
    • Phenyl(3,3-dimethylallyl) ether
    • Phenyl 3-methyl-2-butenyl ether
    • Phenyl(3-methyl-2-butenyl) ether
    • [(3-Methyl-2-butenyl)oxy]benzene
    • 3,3-dimethylallylphenyl ether
    • 1-phenoxy-3-methylbut-2-ene
    • 14309-15-0
    • SCHEMBL1135899
    • 3-Methyl-2-butenyl phenyl ether
    • [(3-methyl-2 butenyl)oxy]-benzene
    • [(3-METHYL-2-BUTENYL)OXY] BENZENE
    • DB-255890
    • AKOS008952441
    • Ether, 3-methyl-2-butenyl phenyl
    • (3-METHYL-BUT-2-ENYLOXY)-BENZENE
    • [(3-Methyl-2-butenyl)oxy]benzene #
    • DTXSID30340466
    • Inchi: InChI=1S/C11H14O/c1-10(2)8-9-12-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
    • InChI Key: UVMBQNGBJXHCNP-UHFFFAOYSA-N
    • SMILES: CC(=CCOC1=CC=CC=C1)C

Computed Properties

  • Exact Mass: 162.104465066g/mol
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 3.8

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